Cas no 60510-51-2 (2-(3-Phenyl-1,2,4-oxadiazol-5-yl)benzoic acid)

• Product Name: 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)benzoic acid
• CAS No: 60510-51-2
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• CID: 875541
• Update Time: 2026-04-29

2-(3-Phenyl-1,2,4-oxadiazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)benzoic acid
• 2-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-benzoesaeure
• 2-(3-phenyl-[1,2,4]oxadiazol-5-yl)-benzoic acid
• 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)-benzoesaeure
• 2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzoic acid(SALTDATA: FREE)
• AG-G-17428
• Ambcb9070411
• BBL023531
• CTK5B1615
• SBB077337
• STL288015

• Inchi： InChI=1S/C15H10N2O3/c18-15(19)12-9-5-4-8-11(12)14-16-13(17-20-14)10-6-2-1-3-7-10/h1-9H,(H,18,19)
• InChI Key： LQGDDSTWIZEWAR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)O

Computed Properties

• Exact Mass: 266.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 76.22000
• LogP: 3.10180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)benzoic acid

Introduction to 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)benzoic acid (CAS No. 60510-51-2)

2-(3-Phenyl-1,2,4-oxadiazol-5-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 60510-51-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its structural integration of a 3-phenyl-1,2,4-oxadiazole moiety with a benzoic acid backbone. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The 3-phenyl-1,2,4-oxadiazole component is a heterocyclic ring system that has been extensively studied for its potential pharmacological activities. This moiety is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor interaction. In contrast, the benzoic acid moiety is a well-established pharmacophore in drug design, contributing to properties such as solubility, metabolic stability, and binding affinity. The synergistic effect of these two structural units in 2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzoic acid suggests its utility in addressing complex biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzoic acid and biological targets. Studies have demonstrated that the phenyl ring and oxadiazole moiety can engage in multiple non-covalent interactions with proteins and nucleic acids. These interactions are critical for the compound's binding affinity and specificity. Furthermore, the benzoic acid group serves as a hydrogen bond acceptor, enhancing the compound's ability to interact with polar residues in biological macromolecules.

The pharmacological profile of 2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzoic acid has been explored in several preclinical studies. Research indicates that this compound exhibits promising activity against various disease-related pathways. For instance, studies have shown that it can inhibit the activity of certain kinases involved in cancer progression. Additionally, its interaction with transcription factors has been linked to modulation of inflammatory responses. These findings highlight its potential as a lead compound for further development into therapeutic agents.

The synthesis of 2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-phenoxy-substituted oxadiazole into the benzoic acid framework is a critical step in the synthesis process. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the oxadiazole and benzoic acid moieties. Such improvements in synthetic routes contribute to reducing production costs and enhancing accessibility for research applications.

In terms of pharmaceutical development, 2-(3-phenyl-1,2,4 oxadiazol 5 yl)benzoic acid represents an interesting case study for structure-based drug design. Its unique scaffold allows for modifications at multiple positions without compromising its core pharmacological activity. This flexibility makes it an attractive candidate for generating analogs with enhanced potency or improved pharmacokinetic properties. Computational approaches such as molecular dynamics simulations and virtual screening have been utilized to identify potential derivatives with optimized characteristics.

The biological activity of CAS No 60510 51 2 has also been investigated in vitro using cell-based assays. These studies have provided insights into its mechanism of action at the molecular level. For example, researchers have observed that this compound can disrupt protein-protein interactions critical for pathogenic processes. Such observations are valuable for understanding how it exerts its therapeutic effects and may guide future modifications to improve its efficacy.

From a regulatory perspective,(CAS No 60510 51 2) falls under guidelines that ensure safe handling and ethical research practices. Its classification as a research chemical means that it is intended for laboratory use only and is not intended for human or animal consumption unless specifically approved by regulatory authorities through clinical trials. This classification aligns with global standards aimed at ensuring responsible chemical management in pharmaceutical research.

The future prospects for (CAS No 60510 51 2) are promising given its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its pharmacological properties through structure-function relationship studies. Additionally,(CAS No 60510 51 2) may serve as a foundation for developing new drug candidates targeting unmet medical needs such as cancer therapy or inflammatory diseases.